Cas no 2229246-74-4 (3-(1H-indol-7-yl)methylpiperidin-3-ol)

• Product Name: 3-(1H-indol-7-yl)methylpiperidin-3-ol
• CAS No: 2229246-74-4
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5845129
• PubChem ID: 165717726
• Update Time: 2025-06-08

3-(1H-indol-7-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-7-yl)methylpiperidin-3-ol
• EN300-1770902
• 2229246-74-4
• 3-[(1H-indol-7-yl)methyl]piperidin-3-ol

• Inchi： 1S/C14H18N2O/c17-14(6-2-7-15-10-14)9-12-4-1-3-11-5-8-16-13(11)12/h1,3-5,8,15-17H,2,6-7,9-10H2
• InChI Key： BWMHQHKUFCVWBU-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=C3C=CNC=23)CNCCC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48Ų

Additional information on 3-(1H-indol-7-yl)methylpiperidin-3-ol

Comprehensive Overview of 3-(1H-indol-7-yl)methylpiperidin-3-ol (CAS No. 2229246-74-4)

3-(1H-indol-7-yl)methylpiperidin-3-ol (CAS No. 2229246-74-4) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule combines an indole moiety with a piperidine scaffold, making it a promising candidate for various therapeutic applications. The presence of both indole and piperidine functionalities in its structure contributes to its potential bioactivity, particularly in targeting neurological and metabolic pathways.

Recent studies have highlighted the growing interest in 3-(1H-indol-7-yl)methylpiperidin-3-ol due to its potential role in addressing modern health challenges, such as neurodegenerative diseases and metabolic disorders. Researchers are particularly intrigued by its ability to modulate key enzymes and receptors, which could pave the way for novel drug development. The compound's CAS number 2229246-74-4 serves as a critical identifier for scientists and regulatory bodies, ensuring accurate referencing in academic and industrial settings.

One of the most frequently searched questions related to this compound is its synthesis and purification methods. The synthesis of 3-(1H-indol-7-yl)methylpiperidin-3-ol typically involves multi-step organic reactions, including condensation and reduction steps, to achieve high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its structural integrity and pharmacological suitability.

Another hot topic in the scientific community is the potential therapeutic applications of this compound. Preliminary studies suggest that 3-(1H-indol-7-yl)methylpiperidin-3-ol may exhibit neuroprotective effects, making it a candidate for treating conditions like Alzheimer's disease and Parkinson's disease. Additionally, its piperidine component is known to interact with serotonin receptors, which could have implications for mood regulation and mental health therapies.

The compound's mechanism of action is another area of active research. Scientists are investigating how 3-(1H-indol-7-yl)methylpiperidin-3-ol interacts with biological targets at the molecular level. Understanding these interactions is crucial for optimizing its pharmacological profile and minimizing potential side effects. This research aligns with the broader trend of precision medicine, where compounds are tailored to specific genetic and biochemical profiles.

From an industrial perspective, the demand for 3-(1H-indol-7-yl)methylpiperidin-3-ol is expected to rise as more preclinical data becomes available. Pharmaceutical companies are keen to explore its commercial potential, particularly in the development of next-generation therapeutics. The compound's CAS number 2229246-74-4 is often cited in patent applications and regulatory filings, underscoring its importance in the drug discovery pipeline.

In conclusion, 3-(1H-indol-7-yl)methylpiperidin-3-ol (CAS No. 2229246-74-4) represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique structure, combined with its potential therapeutic benefits, makes it a compound worth watching in the coming years. As scientific understanding deepens, this molecule could play a pivotal role in addressing some of the most pressing health challenges of our time.